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Compound of Interest

Compound Name: 2-Chloro-1,4-benzoquinone

Cat. No.: B1222853

An In-depth Technical Guide to the Health and Safety of 2-Chloro-1,4-benzoquinone
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience
and is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS
from the supplier and adhere to all institutional and governmental safety protocols before
handling this chemical.

Chemical and Physical Properties

2-Chloro-1,4-benzoquinone (CAS No: 695-99-8) is a highly reactive chlorinated quinone used
as a synthetic intermediate in organic chemistry, particularly in the synthesis of dyes and
agrochemicals.[1] Its reactivity makes it a valuable electrophile but also necessitates careful
handling due to its toxicological profile.[1][2] It appears as a yellow to brown crystalline solid.[3]

[4]

Table 1: Physicochemical Properties of 2-Chloro-1,4-benzoquinone
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Property Value Source(s)
CAS Number 695-99-8 [5][6]
Molecular Formula CeHsCIO2 [41[5]
Molecular Weight 142.54 g/mol [51[7]
Yellow to brown crystalline
Appearance _ [2][3]
solid
Melting Point 52-57 °C [5]18]
Boiling Point ~210 °C (with decomposition) [2][5]
Density 1.40 g/cm3 [2][5]
Flash Point 83 °C [5][8]
Slightly soluble in water;
Soluble in organic solvents
Solubility (e.g., ethanol, ether, ACN, [1]

THF, DCM). Rapidly

hydrolyzes in water.

| Vapor Pressure | 0.196 mmHg at 25°C |[5] |

Hazard Identification and Classification

2-Chloro-1,4-benzoquinone is classified as a hazardous chemical. The primary hazards are
irritation to the skin, eyes, and respiratory system, with potential for harm if swallowed.[7][9][10]
The signal word associated with this chemical is "Warning".[9][11]

Table 2: GHS Hazard Classification for 2-Chloro-1,4-benzoquinone
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Hazard Class Category Hazard Statement Source(s)
Skin H315: Causes skin

. o 2 o [710°]
Corrosionl/irritation irritation
Serious Eye H319: Causes serious

o 2/2A o [7119][12]

Damage/Eye Irritation eye irritation
Specific Target Organ

o ] H335: May cause
Toxicity (Single 3 ) o [7119]
respiratory irritation
Exposure)

| Acute Toxicity, Oral | 4 | H302: Harmful if swallowed |[7] |

Note: Some sources may classify acute oral toxicity as Category 3 ("Toxic if swallowed").[12]
Users should always refer to the specific SDS provided by the supplier.

Toxicological Information

While specific quantitative toxicity data such as LD50 (median lethal dose) or LC50 (median
lethal concentration) for 2-Chloro-1,4-benzoquinone are not readily available in public
literature[13], the GHS classification indicates a significant hazard profile. The toxicity of p-
benzoquinone and its derivatives is generally attributed to two primary mechanisms: the
generation of reactive oxygen species (ROS) through redox cycling and the alkylation of
essential biological macromolecules like proteins and DNA.[14]

Mechanisms of Toxicity (Inferred from Benzoquinone
Derivatives)

Studies on the parent compound, 1,4-benzoquinone, and other derivatives provide insight into
the likely toxicological pathways:

o Oxidative Stress: Benzoquinones can undergo redox cycling, leading to the formation of
ROS.[14] An excess of ROS can overwhelm cellular antioxidant defenses, leading to
oxidative stress, which damages lipids, proteins, and DNA. A study on 1,4-benzoquinone
demonstrated that it induces ROS production, which in turn activates the ERK/MAPK
signaling pathway, a key regulator of cell proliferation and survival.[15]
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» Enzyme Inhibition: As a reactive electrophile, 1,4-benzoquinone can form covalent adducts
with cellular nucleophiles, particularly the thiol groups of cysteine residues in proteins.[4] This
can lead to enzyme inhibition. For example, 1,4-benzoquinone has been shown to
irreversibly inhibit protein tyrosine phosphatase PTPN2, a key regulator in hematopoietic
cells. This inhibition leads to altered STAT1 signaling, a pathway implicated in benzene-
induced leukemia.[4]

» Genotoxicity: The metabolite 1,4-benzoquinone is considered the primary driver of benzene-
induced genotoxicity.[16] It can interfere with topoisomerase enzymes, which are critical for
maintaining DNA structure during replication, leading to replication fork stalling and DNA
double-strand breaks.[16][17]

First-Aid Measures

Immediate action is required in case of exposure. Ensure safety showers and eyewash stations
are readily accessible.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[9][18]

o Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
plenty of soap and water. If skin irritation occurs, get medical advice/attention.[12][18]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. If you feel unwell, call a POISON
CENTER or doctor.[12][18]

¢ Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth
to an unconscious person. Call a POISON CENTER or doctor immediately.[12][18]

Handling, Storage, and Disposal

» Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[1]
Avoid formation and inhalation of dust.[13] Avoid contact with skin, eyes, and clothing. Wear
appropriate personal protective equipment (PPE). Wash hands and any exposed skin
thoroughly after handling.[13]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[13] For
long-term stability and to prevent polymerization, it is recommended to store under an inert
gas at -20°C in a sealed, light-protected (amber) vial.[1] Keep away from incompatible
materials such as strong bases, reducing agents, and nucleophiles.[1]

Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations. Do not allow the product to enter
drains.[13]

Accidental Release and Fire-Fighting Measures

Accidental Release: Evacuate personnel to a safe area. Ensure adequate ventilation. Avoid
dust formation and breathing dust/vapors. Use personal protective equipment. For cleanup,
use dry methods (sweep or vacuum) and place the material into a suitable, labeled container
for disposal. Avoid generating dust.[13]

Fire-Fighting: Suitable extinguishing media include dry chemical, carbon dioxide (CO2),
alcohol-resistant foam, or water spray.[18] Firefighters should wear self-contained breathing
apparatus (SCBA) and full protective gear.[18] When heated, the compound may
decompose and release toxic and corrosive gases such as carbon monoxide, carbon
dioxide, and hydrogen chloride gas.[18]

Experimental Protocols for Hazard Assessment

While specific toxicological studies for 2-chloro-1,4-benzoquinone are not publicly detailed, its

irritancy and toxicity would be assessed using standardized methodologies, such as those

established by the Organisation for a co-operation and Development (OECD).

In Vitro Skin Irritation Testing (Based on OECD TG 439)

This test evaluates the potential of a chemical to cause skin irritation using a Reconstructed

Human Epidermis (RhE) model, which mimics the properties of the human epidermis.[11][19]

Tissue Preparation: Commercially available RhE tissue models are equilibrated in a culture
medium.[19]
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o Chemical Application: A precise amount of the test chemical (e.g., 2-chloro-1,4-
benzoquinone, likely dissolved in a suitable solvent) is applied topically to the surface of the
RhE tissue. A negative control (solvent) and a positive control (a known irritant like 5% SDS)
are run in parallel.[15]

e Exposure and Incubation: The tissues are exposed to the chemical for a defined period (e.g.,
60 minutes), after which they are thoroughly rinsed to remove the chemical. The tissues are
then transferred to a fresh medium and incubated for a post-exposure period (e.g., 42
hours).[11]

 Viability Assessment: Cell viability is determined using a quantitative assay, most commonly
the MTT assay. In this assay, viable cells reduce the yellow MTT tetrazolium salt to a purple
formazan product. The amount of formazan produced is measured spectrophotometrically.
[19]

» Classification: The tissue viability of the chemical-treated group is calculated as a percentage
relative to the negative control. According to UN GHS criteria, a chemical is classified as a
skin irritant (Category 2) if the mean tissue viability is less than or equal to 50%.[11]

In Vivo Acute Eye Irritation Testing (Based on OECD TG
405)

This guideline describes the procedure for assessing eye irritation or corrosion in live animals,
typically albino rabbits. It is performed sequentially to minimize animal use and suffering.[5][18]

o Pre-Test Evaluation: Before in vivo testing, a weight-of-the-evidence analysis is performed.
Chemicals with known corrosive properties or a pH of <2.0 or 211.5 are not tested.[1][5]

o Animal Preparation: Healthy young adult albino rabbits are used. Both eyes are examined 24
hours before the test to ensure no pre-existing irritation or defects are present.[5][20] The
use of systemic analgesics and topical anesthetics is required to minimize pain and distress.

[5]

» Chemical Application: A single dose of the test substance is applied into the conjunctival sac
of one eye of the animal. The other eye remains untreated and serves as a control.[18]
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e Observation and Scoring: The eyes are examined at 1, 24, 48, and 72 hours after
application.[18] Ocular lesions of the cornea (opacity), iris, and conjunctiva (redness,
swelling, discharge) are scored according to a standardized scale (Draize scale).[1] The
observation period may be extended to assess the reversibility of the effects.[1]

» Classification: If a corrosive or severe irritant effect is observed in the first animal, the test is
terminated. If not, the response is confirmed using up to two additional animals in a
sequential manner.[5] The final classification is based on the severity and reversibility of the
observed lesions.

Visualizations: Pathways and Workflows

The following diagrams illustrate a potential mechanism of toxicity and a critical safety

workflow.
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Caption: Inferred mechanism of 2-Chloro-1,4-benzoquinone toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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